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Compound of Interest

Compound Name: (4-Aminophenyl)(phenyl)methanol

CAS No.: 25782-57-4

Cat. No.: B1267711

Get Quote

CAS Number: 25782-57-4 Synonyms: 4-Aminobenzhydrol; 4-Amino-

-phenylbenzyl alcohol; (4-Aminophenyl)(phenyl)carbinol.[1] Version: 2.0 (Scientific Release)

Executive Summary
(4-Aminophenyl)(phenyl)methanol is a bifunctional aromatic intermediate containing a

primary aniline amine and a secondary benzylic alcohol. It serves as a critical scaffold in the

synthesis of antihistamines, dyes, and photo-responsive polymers.

Critical Handling Directive: The compound exhibits dual-instability modes:

Oxidative Dehydrogenation: The benzylic alcohol moiety is prone to oxidation, converting the

compound into 4-aminobenzophenone (CAS 1137-41-3).

Photo-Oxidation: The aniline moiety is sensitive to light and atmospheric oxygen, leading to

N-oxide formation and "browning" of the solid.

Immediate Action: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C immediately upon

receipt.
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Physicochemical Profile & Identity
Data aggregated from predicted models and structural analog analysis.

Property Specification / Value Technical Context

Molecular Formula
Bifunctional: Amine (Basic) +

Alcohol (Neutral)

Molecular Weight 199.25 g/mol

Appearance
Off-white to pale yellow

powder

Darkens to brown/orange upon

oxidation.

Melting Point 118–122°C (Predicted)

Sharp range indicates purity;

broadening suggests ketone

formation.

Solubility
DMSO, Methanol, Ethanol,

Ethyl Acetate

Insoluble in water. Do not use

aqueous buffers for stock

solutions.

pKa (Amine) ~4.6 (Aniline-like)
Weak base; forms salts with

strong mineral acids.

LogP ~2.1
Lipophilic; readily penetrates

dermal barriers.

Hazard Identification & Toxicology (SAR
Assessment)
Note: Specific toxicological data for CAS 25782-57-4 is limited. The following assessment

utilizes Structure-Activity Relationship (SAR) logic based on the structural analogs 4-

Aminobenzophenone and Aniline.

GHS Classification (Conservative Approach)
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[2]

[3][4]

Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[2][3][4]

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[2][3][4]

Germ Cell Mutagenicity Suspected

H341: Suspected of causing

genetic defects (Aniline

derivative).

Mechanism of Toxicity
Methemoglobinemia Risk: Like many aromatic amines, metabolic N-hydroxylation can lead

to hemotoxic effects (cyanosis) upon significant exposure.

Genotoxicity: The primary aromatic amine moiety raises concerns for potential DNA

intercalation or adduct formation after metabolic activation.

Storage & Stability Protocol
To prevent the formation of the ketone impurity (4-aminobenzophenone), strict environmental

exclusion is required.

Degradation Pathways
The following diagram illustrates the critical degradation pathways that storage protocols must

prevent.
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Figure 1: Primary degradation pathways. Red arrows indicate critical oxidative risks requiring

inert gas storage.

Storage Specifications
Temperature: Refrigerate at 2°C to 8°C. (Freezing at -20°C is acceptable for long-term >6

months).

Atmosphere:Argon or Nitrogen overlay is mandatory. The benzylic hydrogen is susceptible to

abstraction by radical species in air.

Container: Amber glass vials with Teflon-lined caps. Avoid plastics for long-term storage to

prevent leaching or gas permeability.

Desiccation: Store in a secondary container (desiccator) to prevent hydrolytic clumping,

though hydrolysis is less of a risk than oxidation.

Handling & Experimental Workflow
Engineering Controls vs. PPE

Primary Barrier: All weighing and dispensing must occur inside a Chemical Fume Hood.

Glove Selection:

Recommended: Nitrile (Double gloving recommended, 0.11 mm minimum thickness).
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Avoid: Latex (Poor resistance to aromatic amines).

Respiratory: If handling >10g or generating dust outside a hood, use a P3/N95 particulate

respirator.

Solubilization Protocol
When preparing stock solutions for biological assays or synthesis:

Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions (up to

100 mM).

Acidification: If aqueous solubility is required, the compound can be converted to its

hydrochloride salt by adding 1.0 equivalent of HCl, significantly increasing water solubility.

Stability in Solution:

DMSO Stock: Stable for ~1 month at -20°C.

Aqueous/Media: Unstable. Prepare fresh immediately before use. The amine can oxidize

rapidly in pH > 7 buffers exposed to air.

"Receipt to Storage" Workflow
Follow this logic to ensure chain-of-custody and compound integrity.
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Figure 2: Standard Operating Procedure (SOP) for compound intake to minimize freeze-thaw

cycles and oxidative exposure.

Emergency Response & Waste Disposal
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Spill Cleanup (Solid)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don Nitrile gloves, lab coat, and safety goggles.

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an

inert absorbent (Vermiculite).

Solvent Wash: After solid removal, wipe the surface with Ethanol followed by soap and water.

Do not use bleach immediately, as it may react vigorously with the amine.

First Aid
Eye Contact: Rinse cautiously with water for 15 minutes. Do not rub. The amine is a potential

sensitizer.

Skin Contact: Wash with soap and water.[3][4][5][6] Monitor for signs of cyanosis (blue

lips/fingernails) which indicate absorption and methemoglobinemia.

Waste Disposal[6]
Classification: Hazardous Chemical Waste (Toxic/Irritant).

Stream: Segregate into "Solid Organic Waste" or "Non-Halogenated Solvent Waste" (if in

solution).

Prohibition: Never dispose of down the drain. The compound is toxic to aquatic life (Category

2/3 aquatic toxicity predicted for anilines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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